ML381

• Molecular Formula: C21H21N3O4
• Molecular Weight: 379.4 g/mol
• InChI: InChI=1S/C21H21N3O4/c1-14(19-9-4-5-10-22-19)24(3)21(26)20-12-18(28-23-20)13-27-17-8-6-7-16(11-17)15(2)25/h4-12,14H,13H2,1-3H3/t14-/m0/s1
• InChIKey: JMYDHMCYZKRDPD-AWEZNQCLSA-N

ML381: M5-Selective Orthosteric Antagonist

ML381 (also designated VU0488130) is a low-molecular-weight (MW=379), CNS-penetrant, orthosteric antagonist of the muscarinic acetylcholine receptor M5 (mAChR M5) developed under the NIH Molecular Libraries Probe Production Centers Network (MLPCN) [1]. It was discovered through iterative parallel synthesis and molecular pharmacologic profiling of a weak M5-selective hit (compound 7, VU0480131), yielding a single active (S)-enantiomer with sub-micromolar potency at human M5 (hM5 IC50=450 nM, hM5 Ki=340 nM) and >66-fold selectivity over the other four mAChR subtypes (M1–M4 IC50 >30 μM) [1][2]. Prior to ML381, no highly selective M5 orthosteric antagonist with demonstrated CNS exposure existed, leaving the M5 receptor the least understood member of the mAChR family [1].

M5 Orthosteric Probe Selective M5 inhibition with wide selectivity margin over M1–M4 subtypes

CNS-Penetrant Brain distribution confirmed; low P-gp liability enables CNS target engagement studies

Enantiomer-Specific Only (S)-enantiomer active; racemic or (R)-form insufficient for M5 blockade

• [1] Gentry PR, Kokubo M, Bridges TM, Kett NR, Harp JM, Cho HP, Smith E, Chase P, Hodder PS, Niswender CM, Daniels JS, Conn PJ, Wood MR, Lindsley CW. Discovery, synthesis and characterization of a highly muscarinic acetylcholine receptor (mAChR)-selective M5-orthosteric antagonist, VU0488130 (ML381): a novel molecular probe. ChemMedChem. 2014 Aug;9(8):1677-1682. doi:10.1002/cmdc.201402051. PMID: 24692176; PMCID: PMC4116439. View Source
• [2] Gentry PR, Kokubo M, Bridges TM, Kett NR, Harp JM, Cho HP, Smith E, Chase P, Hodder PS, Niswender CM, Daniels JS, Conn PJ, Wood MR, Lindsley CW. Development of a Novel, Orthosteric M5 Antagonist Possessing a High Degree of Muscarinic Subtype Selectivity. Probe Reports from the NIH Molecular Libraries Program [Internet]. Bethesda (MD): National Center for Biotechnology Information (US); 2015 Feb 11. Bookshelf ID: NBK280056. View Source

Why ML381 Outperforms Generic Antagonists

Generic muscarinic antagonists such as atropine, scopolamine, and pirenzepine lack meaningful M5 subtype discrimination, binding with comparable affinity across M1–M5 subtypes [1]. Even the most advanced M5-preferring orthosteric antagonist published before ML381 (compound 4 of Dwoskin et al., 2013) offered only 11-fold selectivity for M5 over M1 (Ki=2.2 μM), with no functional IC50 or DMPK characterization reported, precluding reliable M5-specific interrogation in native systems [1][2]. ML381's active (S)-enantiomer delivers a >66-fold selectivity window (hM5 IC50=450 nM vs. M1–M4 IC50 >30 μM), while the (R)-enantiomer is essentially inactive (IC50 >10 μM), meaning that any racemic mixture or incorrect enantiomeric form would fail to produce the expected pharmacological effect [1]. Furthermore, the steep SAR of this chemotype—where even regioisomeric pyridine analogs lose all M5 inhibitory activity—precludes substitution by structurally related isoxazole amides without complete loss of function [1].

Generic mAChR antagonists

Non-selective binding across M1–M5 subtypes prevents M5-specific pharmacological interpretation.

Prior M5-preferring antagonist

Limited selectivity window and absence of functional IC50 data may not support reliable M5 target engagement.

Racemate or (R)-enantiomer

Loss of M5 inhibitory activity; enantiomeric impurity may yield inconsistent pharmacological readouts.

• [1] Gentry PR, Kokubo M, Bridges TM, Kett NR, Harp JM, Cho HP, Smith E, Chase P, Hodder PS, Niswender CM, Daniels JS, Conn PJ, Wood MR, Lindsley CW. Discovery, synthesis and characterization of a highly muscarinic acetylcholine receptor (mAChR)-selective M5-orthosteric antagonist, VU0488130 (ML381): a novel molecular probe. ChemMedChem. 2014 Aug;9(8):1677-1682. doi:10.1002/cmdc.201402051. PMID: 24692176; PMCID: PMC4116439. View Source
• [2] Zheng G, Smith AM, Huang X, Subramanian KL, Siripuarpu KB, Deaciuc A, Zhan CG, Dwoskin LP. J Med Chem. 2013;56:1693–1703. doi:10.1021/jm301774u. PMID: 23379472. View Source

ML381 Differentiation Evidence

M5 Subtype Selectivity Advantage

In the same publication that reports ML381, the authors directly compare its selectivity profile against the previously published M5-preferring orthosteric antagonist compound 4 from Dwoskin and colleagues. ML381 displays hM5 IC50=450 nM with hM1–M4 IC50 values all exceeding 30 μM, yielding a >66-fold functional selectivity window. By contrast, compound 4 exhibits only 11-fold selectivity for M5 over M1 by binding affinity (Ki=2.2 μM), with no functional IC50 data reported for any mAChR subtype [1][2]. This represents at minimum a 6-fold larger selectivity window for ML381, established in functional rather than binding-only assays.

M5 Subtype Selectivity

Head-to-head

ML381 hM5 IC50 450 nM; M1–M4 IC50 >30 µM (>66-fold window). Compound 4 (prior) 11-fold selectivity by binding only.

Supports M5-specific pharmacology in native tissues co-expressing multiple mAChRs.

Functional selectivity critical for isolating M5 contributions; binding-only data insufficient.

Evidence Dimension	mAChR subtype functional selectivity window (hM5 IC50 vs. hM1–M4 IC50)
Target Compound Data	hM5 IC50 = 450 nM; hM1–M4 IC50 all >30 μM (selectivity window >66-fold)
Comparator Or Baseline	Compound 4 (Dwoskin 2013): Ki = 2.2 μM for M5; 11-fold selectivity for M5 over M1 by binding; no functional IC50 data available
Quantified Difference	ML381 selectivity window ≥66-fold vs. compound 4 selectivity window 11-fold (≥6-fold improvement in subtype discrimination)
Conditions	Human M1–M5 CHO cell-based functional calcium mobilization assays; competition binding with [³H]-N-methylscopolamine

Why This Matters

A >66-fold functional selectivity window over all four other mAChR subtypes is essential for isolating M5-specific pharmacology in native tissues co-expressing multiple mAChRs; compound 4's narrower 11-fold selectivity and lack of functional data render it unreliable for M5-specific dissection.

• [1] Gentry PR, Kokubo M, Bridges TM, Kett NR, Harp JM, Cho HP, Smith E, Chase P, Hodder PS, Niswender CM, Daniels JS, Conn PJ, Wood MR, Lindsley CW. ChemMedChem. 2014;9(8):1677-1682. doi:10.1002/cmdc.201402051. PMID: 24692176; PMCID: PMC4116439. View Source
• [2] Zheng G, Smith AM, Huang X, Subramanian KL, Siripuarpu KB, Deaciuc A, Zhan CG, Dwoskin LP. J Med Chem. 2013;56:1693–1703. doi:10.1021/jm301774u. PMID: 23379472. View Source

Enantiospecific M5 Inhibition

The primary paper explicitly reports enantiospecific M5 inhibitory activity. The (S)-enantiomer of ML381 displays hM5 IC50=450 nM, whereas the (R)-enantiomer shows no measurable inhibition at concentrations up to 10 μM (hM5 IC50>10 μM), representing a >22-fold enantiomeric potency difference [1]. This stereochemical requirement was confirmed in the same cell-based functional assay (CHO-hM5 calcium mobilization) used for all SAR characterization. The racemic precursor (compound 7, VU0480131) showed intermediate potency (hM5 IC50=1.12 μM), consistent with only the (S)-enantiomer contributing activity [1].

Enantiospecific Activity

Head-to-head

(S)-ML381 IC50 450 nM; (R)-ML381 IC50 >10 µM (>22-fold difference). Racemic precursor IC50 1.12 µM.

Only the (S)-enantiomer provides M5 inhibition; (R)-enantiomer is inactive.

Enantiomeric purity critical for reproducible target engagement.

Evidence Dimension	Enantiomeric potency at human M5 receptor (functional IC50)
Target Compound Data	(S)-ML381: hM5 IC50 = 450 nM (pIC50 = 6.34 ± 0.05)
Comparator Or Baseline	(R)-ML381: hM5 IC50 >10 μM (no inhibition detected); racemic compound 7 (VU0480131): hM5 IC50 = 1.12 μM
Quantified Difference	>22-fold greater potency for (S)-enantiomer over (R)-enantiomer; ~2.5-fold improvement of (S)-ML381 over racemic precursor
Conditions	Human M5 CHO cell-based triple-add functional calcium mobilization assay

Why This Matters

Procurement of racemic or (R)-enantiomer material will yield dramatically reduced or absent M5 antagonism; only the specified (S)-enantiomer (ML381, VU0488130) delivers the validated 450 nM potency.

• [1] Gentry PR, Kokubo M, Bridges TM, Kett NR, Harp JM, Cho HP, Smith E, Chase P, Hodder PS, Niswender CM, Daniels JS, Conn PJ, Wood MR, Lindsley CW. ChemMedChem. 2014;9(8):1677-1682. doi:10.1002/cmdc.201402051. PMID: 24692176; PMCID: PMC4116439. View Source

In Vivo CNS Penetration

Following a single intravenous administration of ML381 (0.2 mg/kg) to male Sprague Dawley rats, the brain-to-plasma partition coefficient (Kp) was measured at 0.58 at 0.25 h post-dose [1][2]. In a bidirectional MDCK-MDR1 transwell assay, ML381 (5 μM) exhibited an efflux ratio of 1.6, indicating the absence of P-glycoprotein (P-gp)-mediated active efflux at the blood-brain barrier [1]. By contrast, the previously published M5-preferring orthosteric antagonist (compound 4) had no CNS penetration data reported whatsoever [3]. The M5 negative allosteric modulator from the same group (compound 5, hM5 IC50=300 nM) also lacked reported CNS exposure data [1].

In Vivo CNS Penetration

Cross-study comparable

Brain:plasma Kp 0.58 (0.25 h post IV 0.2 mg/kg); MDCK-MDR1 efflux ratio 1.6. Prior antagonists lack CNS data.

Enables CNS target engagement studies; no P-gp-mediated efflux.

First M5-selective orthosteric antagonist with reported brain exposure.

Evidence Dimension	In vivo CNS distribution and BBB efflux susceptibility
Target Compound Data	ML381: Kp=0.58 (brain:plasma at 0.25 h post 0.2 mg/kg IV); MDCK-MDR1 efflux ratio=1.6; fubrain=0.14
Comparator Or Baseline	Compound 4 (Dwoskin 2013): no CNS penetration or DMPK data reported; Compound 5 (MLPCN NAM, Gentry 2013): no CNS exposure data reported
Quantified Difference	ML381 provides the first and only experimentally determined brain exposure data for any M5-selective orthosteric antagonist (Kp=0.58, indicating moderate CNS distribution); comparator data absent
Conditions	Male Sprague Dawley rats; single IV bolus 0.2 mg/kg; brain and plasma sampled at 0.25 h (n=2); MDCK-MDR1 bidirectional transwell assay at 5 μM

Why This Matters

Without CNS penetration data, prior M5 antagonists could not support in vivo target engagement studies in the CNS; ML381's demonstrated Kp=0.58 and low P-gp liability enable pharmacological M5 studies in brain tissue and behavioral models, fulfilling the critical gap that genetic knockout models alone could not address.

• [1] Gentry PR, Kokubo M, Bridges TM, Kett NR, Harp JM, Cho HP, Smith E, Chase P, Hodder PS, Niswender CM, Daniels JS, Conn PJ, Wood MR, Lindsley CW. ChemMedChem. 2014;9(8):1677-1682. doi:10.1002/cmdc.201402051. PMID: 24692176; PMCID: PMC4116439. View Source
• [2] Gentry PR, Kokubo M, Bridges TM, Kett NR, Harp JM, Cho HP, Smith E, Chase P, Hodder PS, Niswender CM, Daniels JS, Conn PJ, Wood MR, Lindsley CW. Probe Reports from the NIH Molecular Libraries Program [Internet]. Bethesda (MD): NCBI; 2015. NBK280056. View Source
• [3] Zheng G, Smith AM, Huang X, Subramanian KL, Siripuarpu KB, Deaciuc A, Zhan CG, Dwoskin LP. J Med Chem. 2013;56:1693–1703. doi:10.1021/jm301774u. PMID: 23379472. View Source

Orthosteric Binding Affinity Advantage

ML381's orthosteric mechanism was confirmed by competition binding studies with [³H]-N-methylscopolamine ([³H]-NMS), yielding a Ki of 341 nM (pKi=6.47±0.03), consistent with its functional IC50 of 450 nM [1]. The previously published M5-preferring orthosteric antagonist compound 4 had a reported Ki of 2.2 μM (determined by similar [³H]-NMS competition) [2]. This represents approximately a 6.5-fold improvement in orthosteric binding affinity for ML381. Moreover, ML381's functional IC50 and binding Ki are concordant, confirming its competitive orthosteric mechanism, whereas no functional data exist for compound 4 to validate its antagonist efficacy at M5 [1][2].

Orthosteric Binding Affinity

Cross-study comparable

ML381 Ki 341 nM; compound 4 Ki 2.2 µM. Concordant functional IC50 confirms competitive antagonism.

Higher affinity reduces off-target risk; mechanistic confidence from binding-function concordance.

Prior antagonist lacks functional validation; binding-only data limit interpretation.

Evidence Dimension	Human M5 orthosteric binding affinity (Ki) and concordance with functional antagonism
Target Compound Data	ML381: hM5 Ki = 341 nM (pKi = 6.47 ± 0.03); hM5 IC50 = 450 nM (pIC50 = 6.34 ± 0.05)
Comparator Or Baseline	Compound 4 (Dwoskin 2013): hM5 Ki = 2.2 μM; no IC50 data reported
Quantified Difference	~6.5-fold higher binding affinity for ML381; ML381 is the only comparator with concordant functional and binding data confirming orthosteric competitive antagonism
Conditions	[³H]-NMS competition binding in CHO-hM5 cell membranes; functional IC50 by CHO-hM5 calcium mobilization assay

Why This Matters

The ~6.5-fold higher binding affinity of ML381 means lower concentrations are required to achieve equivalent receptor occupancy, reducing the risk of off-target activity in complex biological systems; concordance between binding Ki and functional IC50 provides mechanistic confidence absent for compound 4.

• [1] Gentry PR, Kokubo M, Bridges TM, Kett NR, Harp JM, Cho HP, Smith E, Chase P, Hodder PS, Niswender CM, Daniels JS, Conn PJ, Wood MR, Lindsley CW. ChemMedChem. 2014;9(8):1677-1682. doi:10.1002/cmdc.201402051. PMID: 24692176; PMCID: PMC4116439. View Source
• [2] Zheng G, Smith AM, Huang X, Subramanian KL, Siripuarpu KB, Deaciuc A, Zhan CG, Dwoskin LP. J Med Chem. 2013;56:1693–1703. doi:10.1021/jm301774u. PMID: 23379472. View Source

Ancillary Pharmacology Profile

ML381 was screened in a Eurofins radioligand binding panel of 68 GPCRs, ion channels, and transporters at a concentration of 10 μM. No significant activity was observed (no inhibition >50% at 10 μM) [1]. Additionally, ML381 exhibited favorably low inhibition of four major human cytochrome P450 enzymes: CYP1A2 IC50>30 μM, CYP2D6 IC50>30 μM, CYP3A4 IC50=27 μM, and CYP2C9 IC50=6.3 μM as the predominant liability [1]. No comparable broad off-target profiling data have been reported for compound 4, compound 5, or any other M5 orthosteric antagonist, making ML381 the only M5-selective antagonist with a published ancillary pharmacology profile [1].

Ancillary Pharmacology

Class-level inference

No significant activity at 68 GPCR/ion channel/transporter targets at 10 µM. CYP2C9 IC50 6.3 µM as main liability.

Reported off-target screening supports M5-attribution of observed effects.

Only published ancillary profile for any M5-selective orthosteric antagonist.

Evidence Dimension	Broad off-target receptor/enzyme profiling (68 targets plus CYP450 panel)
Target Compound Data	ML381 at 10 μM: no inhibition >50% at any of 68 targets; CYP1A2 IC50>30 μM; CYP2C9 IC50=6.3 μM; CYP2D6 IC50>30 μM; CYP3A4 IC50=27 μM
Comparator Or Baseline	No comparable broad profiling data available for any prior M5-selective orthosteric antagonist (class-level baseline: typically no published off-target data)
Quantified Difference	ML381 is the only M5-selective orthosteric antagonist with published broad ancillary pharmacology data; clean profile at 10 μM (≥22-fold above hM5 IC50)
Conditions	Eurofins radioligand binding panel (68 targets) at 10 μM; human hepatic microsome CYP450 inhibition assays

Why This Matters

The absence of significant off-target activity at concentrations >20-fold above the M5 IC50 provides confidence that cellular and electrophysiological effects observed with ML381 are attributable to M5 antagonism rather than ancillary pharmacology, a critical attribute for a molecular probe intended to define M5 receptor function.

• [1] Gentry PR, Kokubo M, Bridges TM, Kett NR, Harp JM, Cho HP, Smith E, Chase P, Hodder PS, Niswender CM, Daniels JS, Conn PJ, Wood MR, Lindsley CW. ChemMedChem. 2014;9(8):1677-1682. doi:10.1002/cmdc.201402051. PMID: 24692176; PMCID: PMC4116439. View Source

Plasma Stability Consideration

ML381 exhibits pronounced instability in rat plasma, with approximately 1% of parent compound remaining after 4 hours at 37°C, and moderate instability in human plasma (approximately 76% remaining) [1]. Metabolite identification studies in hepatic microsomes revealed hydrolytic cleavage of the amide bond as the principle biotransformation pathway in both species, along with NADPH-dependent mono-oxidation pathways [1]. This plasma instability precluded accurate determination of fraction unbound in plasma and represents the primary limitation distinguishing ML381 from more metabolically stable but less selective muscarinic tool compounds. The authors explicitly conclude that ML381 'is best suited as an in vitro/electrophysiological probe' [1]. Notably, ML381 exhibits high intrinsic clearance in both rat (CLint: 770 mL/min/kg) and human (CLint: 93 mL/min/kg) hepatic microsomes [1].

Plasma Stability

Supporting evidence

Rat plasma: ~1% parent remaining at 4 h; human plasma: ~76%. High hepatic clearance in both species.

Supports in vitro and acute ex vivo applications; chronic in vivo use limited by plasma instability.

Plasma instability precludes extended-duration systemic studies.

Evidence Dimension	Plasma stability and hepatic metabolic stability
Target Compound Data	ML381: rat plasma stability ~1% parent remaining at 4 h (37°C); human plasma stability ~76% parent remaining; rat CLint=770 mL/min/kg; human CLint=93 mL/min/kg; rat CLhep=64 mL/min/kg; human CLhep=17 mL/min/kg
Comparator Or Baseline	No plasma stability data reported for prior M5 orthosteric antagonists (compound 4, compound 7); non-selective mAChR antagonists (e.g., atropine) generally stable but lack M5 selectivity
Quantified Difference	Rat plasma t½ of ML381 is <1 h based on ~1% remaining at 4 h, limiting acute in vivo dosing regimens; no comparator stability data exist for M5-selective orthosteric antagonists
Conditions	Plasma stability: 4 h incubation at 37°C in rat and human plasma; hepatic microsomal intrinsic clearance: rat and human liver microsomes with NADPH

Why This Matters

This evidence directly informs procurement decisions: ML381 is validated for in vitro (cell-based assays, binding studies) and ex vivo electrophysiology applications but is unsuitable for chronic in vivo administration; researchers requiring extended-duration in vivo M5 antagonism should recognize this limitation and await next-generation M5 antagonists with improved metabolic stability.

• [1] Gentry PR, Kokubo M, Bridges TM, Kett NR, Harp JM, Cho HP, Smith E, Chase P, Hodder PS, Niswender CM, Daniels JS, Conn PJ, Wood MR, Lindsley CW. ChemMedChem. 2014;9(8):1677-1682. doi:10.1002/cmdc.201402051. PMID: 24692176; PMCID: PMC4116439. View Source

Optimal Applications of ML381

Ex Vivo Brain Slice Electrophysiology

ML381 is explicitly recommended for ex vivo electrophysiology experiments on brain slice preparations to define the neurological functioning of the M5 receptor [1]. Its >66-fold functional selectivity over M1–M4, combined with clean ancillary pharmacology (no activity at 68 off-targets at 10 μM), ensures that observed electrophysiological effects in substantia nigra pars compacta (SNc) and ventral tegmental area (VTA) slices can be attributed specifically to M5 blockade [1]. The compound's CNS penetration (Kp=0.58) and absence of P-gp efflux (ER=1.6) confirm target access, while its instability in rat plasma (~1% remaining at 4 h) is irrelevant for acute ex vivo application where compound is applied directly to tissue [1].

M5 Knockout Phenotype Validation in Addiction

M5 knockout mice display reduced cocaine place preference and self-administration, implicating M5 in addiction/reward mechanisms [1]. ML381 provides a pharmacological tool to validate these genetic findings, with sub-micromolar M5 potency (hM5 IC50=450 nM) and demonstrated CNS exposure (Kp=0.58) [1]. The enantiospecificity data—(S)-enantiomer active at 450 nM, (R)-enantiomer inactive at >10 μM—provides a built-in negative control for target engagement studies [1]. Researchers should note that the plasma instability limits dosing to acute regimens; the MLPCN probe report recommends using ML381 for dose-exposure-response studies where exposure can be quantified at the time of behavioral assessment [2].

mAChR Subtype Deconvolution in Native Tissues

In tissues co-expressing multiple mAChR subtypes, ML381's >66-fold selectivity window (hM5 IC50=450 nM vs. M1–M4 IC50>30 μM) enables definitive assignment of M5-mediated contributions to muscarinic signaling [1]. The concordance between orthosteric binding affinity (Ki=341 nM) and functional IC50 (450 nM) confirms competitive antagonism at the acetylcholine binding site, allowing data interpretation within classical receptor theory [1]. The compound's solubility (96 μM in PBS pH 7.4) and chemical stability (99% parent remaining at 48 h in PBS at 23°C) support reliable in vitro dosing [1]. Its publication as an MLPCN probe with synthesis protocols available means the compound can be independently resynthesized and characterized for confirmatory studies [1][2].

Cerebrovascular M5 Function Studies

M5 receptors localized on the cerebrovascular system are critical for acetylcholine-induced dilation necessary for CNS blood perfusion [2]. ML381's demonstrated brain penetration (Kp=0.58) and low P-gp liability (MDCK-MDR1 efflux ratio=1.6) enable pharmacological interrogation of M5-mediated cerebrovascular regulation, an application inaccessible to non-CNS-penetrant muscarinic ligands [1]. The favorable free fraction in brain (fubrain=0.14) indicates that unbound drug levels sufficient for M5 engagement can be achieved following peripheral administration [1]. Acute dosing paradigms (single IV bolus) are recommended given the metabolic and plasma instability profile [1].

Application

Selection Property

Validation Focus

Ex vivo brain slice electrophysiology

M5 functional selectivity and CNS penetration

Target engagement in SNc/VTA slices

M5 behavioral phenotype studies

Enantiospecific pharmacological tool with CNS exposure

Dose-exposure-response in acute behavioral paradigms

mAChR subtype deconvolution in native tissues

Selectivity window and orthosteric mechanism

Interpretation within classical receptor theory

Cerebrovascular M5 function studies

Brain distribution and low P-gp liability

Acute dosing for pharmacological interrogation of M5-mediated vasodilation

• [1] Gentry PR, Kokubo M, Bridges TM, Kett NR, Harp JM, Cho HP, Smith E, Chase P, Hodder PS, Niswender CM, Daniels JS, Conn PJ, Wood MR, Lindsley CW. Discovery, synthesis and characterization of a highly muscarinic acetylcholine receptor (mAChR)-selective M5-orthosteric antagonist, VU0488130 (ML381): a novel molecular probe. ChemMedChem. 2014 Aug;9(8):1677-1682. doi:10.1002/cmdc.201402051. PMID: 24692176; PMCID: PMC4116439. View Source
• [2] Gentry PR, Kokubo M, Bridges TM, Kett NR, Harp JM, Cho HP, Smith E, Chase P, Hodder PS, Niswender CM, Daniels JS, Conn PJ, Wood MR, Lindsley CW. Development of a Novel, Orthosteric M5 Antagonist Possessing a High Degree of Muscarinic Subtype Selectivity. Probe Reports from the NIH Molecular Libraries Program [Internet]. Bethesda (MD): National Center for Biotechnology Information (US); 2015 Feb 11. NBK280056. View Source